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Introduction

Myeloid Cell Leukemia-1 (MCL-1) is an anti-apoptotic protein belonging to the B-cell lymphoma
2 (Bcl-2) family. Its overexpression is implicated in the survival of various cancer cells and is
associated with resistance to chemotherapy. LY2857785 is a potent and selective inhibitor of
Cyclin-Dependent Kinase 9 (CDK9), a key transcriptional regulator. Inhibition of CDK9 by
LY2857785 leads to the downregulation of short-lived messenger RNAs (mMRNAs), including
that of MCLL1. This results in the depletion of the MCL-1 protein, thereby promoting apoptosis in
cancer cells. These application notes provide detailed protocols for measuring the in vitro and
in vivo effects of LY2857785 on MCL-1 expression at both the mRNA and protein levels.

Signaling Pathway of LY2857785-Mediated MCL-1
Downregulation

LY2857785 exerts its effect on MCL-1 expression through the inhibition of the positive
Transcription Elongation Factor b (P-TEFb), of which CDKO9 is the catalytic subunit. P-TEFb
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phosphorylates the C-terminal domain (CTD) of RNA Polymerase Il (RNAPII) at the serine 2
position, a critical step for productive transcription elongation. By inhibiting CDK9, LY2857785
prevents this phosphorylation event, leading to a stall in transcriptional elongation, particularly
of genes with short-lived mRNAs like MCL1 and MYC. The subsequent decrease in MCL-1
protein levels sensitizes cancer cells to apoptosis.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15567119/docs?utm_src=pdf-body#application-notes-and-protocols-for-measuring-mcl-1-expression-following-ly2857785-treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

4 Cell Nucleus )

LY2857785

Phosphorylates (Ser2)

RNA Polymerase I

p-RNAPII (Ser2)

romotes Transcription Elongation

MCL1 Gene

ranscription

o J

[ranslation

Apoptosis

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sample Processing Analysis
Tissue Fixation - Immunohistochemistry
Experimental Setup & Paraffin Embedding (MCL-1 Protein) -
- ] Data Interpretation

Cancer Cell Culture
in vitro) or Treat with LY2857785 o [ Western Blot uantification of
Harvest Cells/Tissues Protein Lysis
Xenograft Model (Dose-Response and Time-Course) 4 'k(MCL-l Protein) mRNA and Protein Levels
(in vivo)
A —
! ;{ gRT-PCR '

RNA =\ (MCL1 mRNA)

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Application Notes and Protocols for Measuring MCL-1
Expression Following LY2857785 Treatment]. BenchChem, [2026]. [Online PDF]. Available
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for-measuring-mcl-1-expression-following-ly2857785-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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